Cas no 1389265-82-0 (Chol-C10-PC)

• Product name: Chol-C10-PC
• CAS No: 1389265-82-0
• MF: C₄₂H₇₈NO₅P
• MW: 708.046194553375
• CID: 4763914

Chol-C10-PC Chemical and Physical Properties

Names and Identifiers

• Chol-C10-PC

• Inchi： 1S/C42H78NO5P/c1-33(2)18-17-19-34(3)38-22-23-39-37-21-20-35-32-36(24-26-41(35,4)40(37)25-27-42(38,39)5)46-29-15-13-11-9-10-12-14-16-30-47-49(44,45)48-31-28-43(6,7)8/h20,33-34,36-40H,9-19,21-32H2,1-8H3/t34-,36+,37+,38-,39+,40+,41+,42-/m1/s1
• InChI Key： VHVTTXCSCPNNBW-JOGFJJBDSA-N
• SMILES： C[C@]12CC[C@]3([H])[C@]4(CC[C@H](OCCCCCCCCCCOP([O-])(=O)OCC[N+](C)(C)C)CC4=CC[C@@]3([H])[C@]1([H])CC[C@]2([H])[C@H](C)CCCC(C)C)C

Chol-C10-PC Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on Chol-C10-PC

Comprehensive Overview of Chol-C10-PC (CAS No. 1389265-82-0): Properties, Applications, and Innovations

Chol-C10-PC, with the CAS number 1389265-82-0, is a specialized phospholipid derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, also known as Cholesterol-C10-Phosphatidylcholine, combines the structural benefits of cholesterol with the versatility of phosphatidylcholine, making it a valuable tool in drug delivery systems, lipidomics, and membrane studies. Its unique chemical structure and biocompatibility have positioned it as a key component in advanced formulations, particularly in nanotechnology and targeted therapy applications.

One of the most compelling aspects of Chol-C10-PC is its role in liposome development. Researchers are increasingly leveraging this compound to create stable, long-circulating liposomes for drug encapsulation and controlled release. With the growing demand for precision medicine and personalized therapeutics, Chol-C10-PC offers a promising solution due to its ability to enhance cellular uptake and reduce systemic toxicity. This aligns with current trends in cancer research, where lipid-based carriers are being explored to improve the efficacy of chemotherapeutic agents.

In addition to its pharmaceutical applications, Chol-C10-PC is widely used in cosmetic formulations. Its emulsifying properties and skin-barrier reinforcement capabilities make it ideal for anti-aging creams, moisturizers, and other dermal delivery systems. As consumers increasingly seek clean-label and sustainable ingredients, Chol-C10-PC stands out as a naturally derived alternative to synthetic stabilizers. This resonates with the rising popularity of green chemistry and eco-friendly skincare products.

The synthesis and characterization of Chol-C10-PC involve advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR). These methods ensure high purity and consistency, which are critical for regulatory compliance in both pharmaceutical and cosmetic industries. Furthermore, the compound’s stability under various pH conditions and temperature ranges makes it suitable for diverse industrial applications, from biomedical research to nutraceutical development.

Another area where Chol-C10-PC excels is in gene therapy. Its ability to form cationic liposomes facilitates the delivery of nucleic acids, addressing one of the major challenges in gene editing and RNA interference. With the advent of CRISPR-Cas9 and mRNA vaccines, the demand for efficient delivery vehicles has surged, placing Chol-C10-PC at the forefront of innovation. This is particularly relevant given the global focus on vaccine development and infectious disease control.

From a commercial perspective, Chol-C10-PC is available in various grades, including research-grade, GMP-grade, and cosmetic-grade, catering to different industry needs. Suppliers often highlight its low cytotoxicity and high biodegradability, which are essential for safety assessments and environmental impact studies. As regulatory agencies tighten guidelines for excipient safety, Chol-C10-PC’s favorable profile ensures its continued adoption in formulation science.

Looking ahead, the potential of Chol-C10-PC extends to emerging fields like 3D bioprinting and organ-on-a-chip technologies. Its compatibility with bioinks and scaffold materials could revolutionize tissue engineering and regenerative medicine. As scientists explore biofabrication techniques, Chol-C10-PC may play a pivotal role in creating functional biomaterials with tailored properties.

In summary, Chol-C10-PC (CAS No. 1389265-82-0) is a multifaceted compound with broad applications across pharmaceuticals, cosmetics, and biotechnology. Its unique attributes—such as enhanced drug delivery, biodegradability, and versatility—make it a cornerstone of modern formulation strategies. As research continues to uncover new uses, Chol-C10-PC is poised to remain a critical enabler of innovation in life sciences and beyond.